Xanthenes are a class of organic compounds characterized by a polyaromatic system consisting of a benzene ring fused to a pyran ring. These compounds exhibit a range of interesting properties, including significant fluorescence and photochemical behavior. Xanthenes have been widely used in various applications such as pharmaceuticals, dyes, and optical materials due to their unique optical properties. Their molecular structure allows them to absorb light effectively across the visible spectrum, making them valuable for photodynamic therapy and dye-based imaging techniques. Furthermore, xanthenes' photochemical stability and colorfastness make them suitable for use in textile and paper industries as well. The synthesis of xanthenes can be achieved through various methods, including condensation reactions between benzophenone and alcohols or thiols, providing researchers with flexibility in designing novel derivatives with tailored properties for specific applications.